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Compound of Interest

Compound Name: Vanillylmandelic acid-d3

Cat. No.: B196586

Introduction to Vanillylmandelic Acid (VMA)

Vanillylmandelic acid is the primary end-product of the metabolism of the catecholamines
epinephrine and norepinephrine.[1] Its measurement in urine is a critical tool for the diagnosis
and monitoring of catecholamine-secreting tumors, particularly neuroblastoma in children.[1][2]
Accurate and reliable VMA quantification is therefore essential for clinical decision-making.[1]
This guide explores the performance of various analytical methods used in clinical and
research laboratories.

The metabolic pathway of catecholamines leading to the production of VMA is illustrated below.
This visualization helps to understand the biochemical basis of using VMA as a biomarker for
tumors that overproduce catecholamines.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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